Cas no 1956309-87-7 (1-(6-bromopyridin-2-yl)methanamine dihydrochloride)

• Product Name: 1-(6-bromopyridin-2-yl)methanamine dihydrochloride
• CAS No: 1956309-87-7
• MF: C₆H₉BrCl₂N₂
• MW: 259.959058523178
• CID: 4674441
• PubChem ID: 86767596
• Update Time: 2025-05-26

1-(6-bromopyridin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Bromopyridin-2-yl)methanamine dihydrochloride
• C-(6-Bromo-pyridin-2-yl)-methylamine dihydrochloride
• (6-Bromopyridin-2-yl)methanamine 2HCl
• 1-(6-bromopyridin-2-yl)methanamine dihydrochloride
• SB39881
• Y10846
• CS-0162256
• EN300-19086945
• 1956309-87-7
• BS-50196
• (6-Bromopyridin-2-yl)methanaminedihydrochloride
• (6-bromopyridin-2-yl)methanamine;dihydrochloride
• MFCD24368621
• (6-Bromopyridin-2-yl)methanamine diHCl

• Inchi： 1S/C6H7BrN2.2ClH/c7-6-3-1-2-5(4-8)9-6;;/h1-3H,4,8H2;2*1H
• InChI Key： DFYWYWZREGWVBS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CN)=N1.Cl.Cl

Computed Properties

• Exact Mass: 257.93262g/mol
• Monoisotopic Mass: 257.93262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 1-(6-bromopyridin-2-yl)methanamine dihydrochloride

Introduction to 1-(6-bromopyridin-2-yl)methanamine dihydrochloride (CAS No. 1956309-87-7)

1-(6-bromopyridin-2-yl)methanamine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1956309-87-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural motif of 1-(6-bromopyridin-2-yl)methanamine dihydrochloride incorporates a brominated pyridine ring, which is a key feature that contributes to its unique chemical properties and reactivity. The presence of the amino group at the methanamine position and its salt form as dihydrochloride further enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The synthesis and application of 1-(6-bromopyridin-2-yl)methanamine dihydrochloride have garnered considerable attention in recent years due to its role in the development of novel therapeutic agents. Pyridine derivatives, particularly those with bromine substituents, have been extensively studied for their potential in modulating various biological pathways. For instance, compounds with similar structural features have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The bromine atom in 1-(6-bromopyridin-2-yl)methanamine dihydrochloride serves as a handle for further functionalization, enabling chemists to design more complex molecules with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(6-bromopyridin-2-yl)methanamine dihydrochloride in the discovery of new drugs. Researchers have leveraged its structural framework to develop inhibitors targeting specific disease pathways. For example, studies have demonstrated its utility in creating small-molecule inhibitors that interact with protein kinases, which are often overexpressed in tumors. The ability to modify the pyridine core while retaining the amino group has allowed for the development of compounds with improved selectivity and reduced toxicity. This flexibility has been instrumental in advancing preclinical studies aimed at identifying potential candidates for clinical trials.

The pharmacological profile of 1-(6-bromopyridin-2-yl)methanamine dihydrochloride is another area of intense interest. Initial studies have suggested that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and neurodegenerative diseases. The brominated pyridine moiety is believed to play a crucial role in modulating enzyme activity by interacting with specific binding pockets. Furthermore, the dihydrochloride salt form enhances the compound's bioavailability, facilitating its absorption and distribution within biological systems. These properties make 1-(6-bromopyridin-2-yl)methanamine dihydrochloride a promising candidate for further investigation in drug discovery pipelines.

In the context of drug development, the synthetic pathways for 1-(6-bromopyridin-2-yl)methanamine dihydrochloride are also worth examining. The synthesis typically involves multi-step reactions starting from commercially available pyridine derivatives. Key steps include bromination at the 6-position of the pyridine ring followed by nucleophilic substitution to introduce the methanamine group. The final step involves converting the free base into its dihydrochloride salt to improve stability and solubility. These synthetic strategies have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

The role of computational chemistry in studying 1-(6-bromopyridin-2-yl)methanamine dihydrochloride cannot be overstated. Molecular modeling techniques have been employed to predict the binding interactions between this compound and target proteins. These simulations provide insights into how the molecule interacts with biological receptors, helping researchers design analogs with enhanced binding affinity and selectivity. Additionally, computational methods have been used to assess metabolic stability and potential drug-drug interactions, which are critical factors in evaluating a compound's suitability for clinical use.

Future directions in the research of 1-(6-bromopyridin-2-yl)methanamine dihydrochloride include exploring its potential as a lead compound for drug development. Ongoing studies aim to identify structural modifications that can enhance its pharmacological properties while minimizing side effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate laboratory findings into tangible therapeutic benefits. The integration of high-throughput screening technologies will further accelerate the discovery process by enabling rapid testing of large libraries of compounds.

The broader impact of 1-(6-bromopyridin-2-yl)methanamine dihydrochloride on medicinal chemistry is also noteworthy. Its success as a building block for more complex molecules underscores the importance of pyridine derivatives in drug discovery. As research continues, new applications for this compound are likely to emerge, further solidifying its role as a cornerstone in pharmaceutical innovation. The continued exploration of its biological activities and synthetic possibilities promises to yield novel therapeutic agents that address unmet medical needs.